Cas no 1246567-33-8 ((1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine)

• Product Name: (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine
• CAS No: 1246567-33-8
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6147501
• PubChem ID: 28820348
• Update Time: 2025-06-25

(1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine
• (1R)-2-FLUORO-1-(4-METHOXYPHENYL)ETHANAMINE
• 1246567-33-8
• EN300-1613255

• Inchi： 1S/C9H12FNO/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9H,6,11H2,1H3/t9-/m0/s1
• InChI Key： GNDIMHGDBHXPAB-VIFPVBQESA-N
• SMILES： FC[C@@H](C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine

Introduction to (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine (CAS No. 1246567-33-8)

Compound (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine, identified by its CAS number 1246567-33-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of organic molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this compound, particularly the presence of a fluoro substituent and a methoxy group on a phenyl ring, contribute to its unique chemical properties and biological activities.

The molecular structure of (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine consists of an amine functional group attached to a chiral carbon, which imparts stereochemical complexity to the molecule. This chirality is crucial for its biological activity, as many pharmacologically active compounds exhibit stereoselectivity. The fluoro substituent at the second carbon position and the methoxy group at the fourth position of the phenyl ring further modulate the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluoro group in (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine is particularly noteworthy, as it can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate. This has led to extensive research into fluorinated derivatives as potential therapeutic agents.

The methoxy group on the phenyl ring in (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine also plays a critical role in its chemical behavior. Methoxy groups are known to be electron-donating groups, which can influence the reactivity and electronic properties of the molecule. This feature makes the compound a valuable scaffold for further derivatization and optimization in drug discovery programs.

Recent studies have highlighted the potential of (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine as a key intermediate in the synthesis of novel pharmacological agents. Researchers have explored its use in developing compounds with therapeutic effects ranging from central nervous system disorders to inflammatory conditions. The chiral nature of this compound has been particularly exploited in the design of enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The synthesis of (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The stereochemistry at the chiral center must be rigorously controlled during synthesis to ensure the correct enantiomer is obtained. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to achieve this goal.

In addition to its synthetic significance, (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine has shown promise in preclinical studies as a lead compound for further development. Its interaction with various biological targets has been investigated using computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The future prospects for (1R)-2-fluoro-1-(4-methoxyphenyl)ethan-1-amine are vast, with ongoing research aimed at expanding its utility in drug discovery and development. New synthetic methodologies are being explored to improve accessibility and scalability, while computational approaches are being leveraged to identify novel derivatives with enhanced biological activity. As our understanding of molecular interactions continues to advance, compounds like this are poised to play a crucial role in the next generation of therapeutics.